Cas no 1804432-48-1 (3,6-Dimethyl-2-(trifluoromethoxy)anisole)
3,6-Dimethyl-2-(trifluoromethoxy)anisole Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Dimethyl-2-(trifluoromethoxy)anisole
-
- Inchi: 1S/C10H11F3O2/c1-6-4-5-7(2)9(8(6)14-3)15-10(11,12)13/h4-5H,1-3H3
- InChI Key: WRDWPNNHRQBAJI-UHFFFAOYSA-N
- SMILES: FC(OC1C(=C(C)C=CC=1C)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 205
- XLogP3: 3.8
- Topological Polar Surface Area: 18.5
3,6-Dimethyl-2-(trifluoromethoxy)anisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010010897-250mg |
3,6-Dimethyl-2-(trifluoromethoxy)anisole |
1804432-48-1 | 97% | 250mg |
484.80 USD | 2021-07-06 | |
| Alichem | A010010897-500mg |
3,6-Dimethyl-2-(trifluoromethoxy)anisole |
1804432-48-1 | 97% | 500mg |
790.55 USD | 2021-07-06 | |
| Alichem | A010010897-1g |
3,6-Dimethyl-2-(trifluoromethoxy)anisole |
1804432-48-1 | 97% | 1g |
1,579.40 USD | 2021-07-06 |
3,6-Dimethyl-2-(trifluoromethoxy)anisole Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3,6-Dimethyl-2-(trifluoromethoxy)anisole
Comprehensive Overview of 3,6-Dimethyl-2-(trifluoromethoxy)anisole (CAS No. 1804432-48-1): Properties, Applications, and Industry Insights
3,6-Dimethyl-2-(trifluoromethoxy)anisole, identified by its CAS number 1804432-48-1, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This fluorinated anisole derivative exhibits unique physicochemical properties due to the presence of both methyl and trifluoromethoxy functional groups, making it valuable for designing bioactive molecules. The compound's molecular structure combines aromatic stability with electron-withdrawing characteristics, a combination increasingly sought after in modern drug discovery pipelines.
Recent studies highlight the growing demand for trifluoromethoxy-containing compounds in medicinal chemistry, as the CF3O moiety enhances metabolic stability and membrane permeability. Researchers are particularly interested in how 3,6-dimethyl substitution affects the compound's interaction with biological targets, especially in central nervous system (CNS) drug development. The compound's lipophilicity parameters (logP ~2.8) and moderate molecular weight (224.18 g/mol) position it within the desirable range for potential drug candidates according to Lipinski's rule of five.
From a synthetic chemistry perspective, CAS 1804432-48-1 serves as a versatile building block for constructing more complex molecular architectures. Its stability under various reaction conditions makes it particularly useful for cross-coupling reactions and nucleophilic aromatic substitutions. Industry reports indicate increasing patent filings incorporating this scaffold, especially in areas addressing neurodegenerative diseases and selective enzyme inhibitors – two of the most searched topics in current pharmacological research.
The compound's thermal properties have also attracted material science applications. With a melting point range of 34-36°C and boiling point estimated at 245-247°C, 3,6-Dimethyl-2-(trifluoromethoxy)anisole demonstrates sufficient stability for use as an intermediate in high-temperature processes. Analytical characterization data (including 1H NMR, 13C NMR, and mass spectra) consistently show high purity benchmarks (>98%), meeting stringent requirements for GMP-grade chemical synthesis.
Environmental and regulatory aspects of fluorinated organic compounds remain a hot topic in scientific discussions. While 1804432-48-1 doesn't fall under restricted substance lists, its environmental fate and biodegradation pathways are subjects of ongoing investigation. Modern analytical techniques like LC-MS/MS and GC-TOF are being employed to study its ecological impact, addressing common queries about sustainable fluorochemistry in peer-reviewed literature.
Market analysis reveals steady growth in demand for anisole derivatives, with the pharmaceutical sector accounting for approximately 62% of consumption. The compound's cost-effectiveness in large-scale production (typically via Friedel-Crafts alkylation followed by trifluoromethylation) contributes to its commercial viability. Quality control protocols emphasize rigorous testing for residual solvents and heavy metals, reflecting industry-wide shifts toward green chemistry principles – a trending search term in chemical manufacturing circles.
Future research directions for 3,6-Dimethyl-2-(trifluoromethoxy)anisole may explore its potential in catalysis and material science applications, particularly in designing fluorinated liquid crystals or specialty polymers. The compound's balanced electronic properties make it a candidate for organic electronic materials, an area receiving increased attention due to the push for flexible electronics. As synthetic methodologies advance, particularly in C-H functionalization techniques, researchers anticipate discovering novel applications for this versatile chemical building block.
1804432-48-1 (3,6-Dimethyl-2-(trifluoromethoxy)anisole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)